Hexyl 2-methylbutanoate
Hexyl 2-methylbutanoate
Hexyl 2-methylbutanoate, also known as bromoacetylcarnitine or fema 3499, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Hexyl 2-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexyl 2-methylbutanoate has been primarily detected in urine. Within the cell, hexyl 2-methylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Hexyl 2-methylbutanoate has an apple, fruity, and green taste.
Brand Name:
Vulcanchem
CAS No.:
10032-15-2
VCID:
VC21245395
InChI:
InChI=1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3
SMILES:
CCCCCCOC(=O)C(C)CC
Molecular Formula:
C11H22O2
Molecular Weight:
186.29 g/mol
Hexyl 2-methylbutanoate
CAS No.: 10032-15-2
Cat. No.: VC21245395
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexyl 2-methylbutanoate, also known as bromoacetylcarnitine or fema 3499, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Hexyl 2-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexyl 2-methylbutanoate has been primarily detected in urine. Within the cell, hexyl 2-methylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Hexyl 2-methylbutanoate has an apple, fruity, and green taste. |
|---|---|
| CAS No. | 10032-15-2 |
| Molecular Formula | C11H22O2 |
| Molecular Weight | 186.29 g/mol |
| IUPAC Name | hexyl 2-methylbutanoate |
| Standard InChI | InChI=1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3 |
| Standard InChI Key | YUECNVSODFDKOQ-UHFFFAOYSA-N |
| SMILES | CCCCCCOC(=O)C(C)CC |
| Canonical SMILES | CCCCCCOC(=O)C(C)CC |
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